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Compound of Interest

Compound Name: Butyl 2-nitropropanoate

Cat. No.: B15422456 Get Quote

An in-depth review of available scientific literature and chemical databases reveals a notable

scarcity of specific data for Butyl 2-nitropropanoate. This suggests that the compound may

be novel, not widely synthesized, or not extensively characterized. Therefore, this guide will

provide a detailed overview of the chemical properties of closely related and well-documented

compounds: Butyl Propionate and Ethyl 2-nitropropionate. This comparative approach aims to

offer valuable insights for researchers, scientists, and drug development professionals by

presenting the established characteristics of similar chemical structures.

Comparative Analysis of Related Esters
To provide a useful frame of reference, this section details the chemical and physical properties

of Butyl Propionate and Ethyl 2-nitropropionate.

Butyl Propionate
Butyl propionate is an ester formed from butanol and propanoic acid. It is a colorless liquid with

a fruity, apple-like odor.[1][2][3]

Table 1: Chemical Properties of Butyl Propionate
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Property Value Source

Molecular Formula C₇H₁₄O₂ [3][4][5]

Molecular Weight 130.187 g/mol [2][3]

Appearance Colorless liquid [3]

Odor Apple-like, fruity [1][2][3]

Density 0.8754 g/cm³ [1][3]

Boiling Point 146.8 °C (296.2 °F; 419.9 K) [2][3]

Melting Point -89 °C (-128 °F; 184 K) [1][3]

Flash Point 32 °C (90 °F) [3]

Solubility in Water 1.5 mg/mL at 20 °C (poor) [2][3]

Refractive Index (nD) 1.4014 [3]

Vapor Density 4.5 (air = 1) [2][3]

Ethyl 2-nitropropionate
Ethyl 2-nitropropionate is a nitro ester that presents as a liquid.[6]

Table 2: Chemical Properties of Ethyl 2-nitropropionate

Property Value Source

Molecular Formula C₅H₉NO₄ [7]

Molecular Weight 147.13 g/mol [6][7]

Appearance Liquid [6]

Density 1.13 g/mL at 25 °C [6]

Boiling Point 75-76 °C at 9 mmHg [6]

Refractive Index (n20/D) 1.421 [6]

Flash Point 89 °C (192.2 °F) - closed cup [6]
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Experimental Protocols
Synthesis of Butyl Propionate
A common method for the synthesis of butyl propionate is through the esterification of propionic

acid with n-butanol.[3][8]

Reaction:

CH₃CH₂COOH + CH₃(CH₂)₃OH ⇌ CH₃CH₂COO(CH₂)₃CH₃ + H₂O[3]

Experimental Procedure:

A study on the synthesis of butyl propionate utilized a batch reactor, specifically a 500 ml three-

necked round flat-bottomed flask, equipped with a magnetic stirrer and a hot plate for

temperature control.[9] The reaction is typically catalyzed by an acid, such as sulfuric acid.[9]
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Caption: Workflow for the synthesis of Butyl Propionate.

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and confirmation of chemical

compounds. While specific spectra for Butyl 2-nitropropanoate are not available, data for

related compounds can be found in various databases.

Butyl Propionate: Infrared (IR) and Mass Spectrometry (MS) data are available through the

NIST WebBook.[5][10] 1H NMR and 13C NMR spectra are also documented.[11][12] A study

on its synthesis also reports on IR and NMR analyses.[9]

Ethyl 2-nitropropionate: IR and Mass Spectrometry data are available in the NIST WebBook.

[7]

Safety and Handling
Butyl Propionate
Butyl propionate is a flammable liquid and may cause skin and eye irritation.[3] In case of fire,

use CO2, dry chemical, or foam for extinction.[13] Personal protective equipment such as

safety glasses and gloves should be worn when handling this chemical.[13][14] Store in a cool,

dry, well-ventilated area away from incompatible substances like strong oxidizing agents.[13]

[14]

Ethyl 2-nitropropionate
Ethyl 2-nitropropionate is classified as a warning-level hazard, causing skin irritation, serious

eye irritation, and may cause respiratory irritation.[6] Recommended personal protective

equipment includes eyeshields, gloves, and a suitable respirator.[6]
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General Safety Precautions for Handling Esters

Personal Protective Equipment (PPE) Storage Handling

Safety Glasses / Goggles Chemical Resistant Gloves Respirator (if needed) Well-ventilated area Cool and Dry Away from Oxidizing Agents Avoid Ignition Sources Ground Containers Handling

PPE

Storage

Click to download full resolution via product page

Caption: Key safety considerations for handling ester compounds.

Conclusion
While direct experimental data for Butyl 2-nitropropanoate is limited in the public domain, the

chemical properties, synthesis protocols, and safety information for the structurally similar

compounds Butyl Propionate and Ethyl 2-nitropropionate provide a strong foundation for

researchers. This guide summarizes the available data for these related esters to inform future

research and development activities. Further experimental investigation is necessary to fully

characterize the properties and potential applications of Butyl 2-nitropropanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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